Cas no 69557-55-7 (4,5-dimethyl-1H-benzimidazole)
4,5-Dimethyl-1H-benzimidazole is a substituted benzimidazole derivative characterized by the presence of methyl groups at the 4 and 5 positions of the benzimidazole core. This structural modification enhances its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination compounds. The compound exhibits improved steric and electronic properties compared to unsubstituted benzimidazole, making it valuable for applications requiring tailored reactivity or ligand behavior. Its stability and well-defined crystalline form facilitate handling and purification processes. Additionally, the dimethyl substitution pattern can influence binding affinity in biological systems, rendering it useful in medicinal chemistry research.
4,5-dimethyl-1H-benzimidazole structure
Product Name:4,5-dimethyl-1H-benzimidazole
CAS No:69557-55-7
MF:C9H10N2
MW:146.189101696014
MDL:MFCD18807626
CID:500566
PubChem ID:13567341
Update Time:2025-05-28
4,5-dimethyl-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dimethyl-1H-Benzimidazole
- 1H-Benzimidazole,6,7-dimethyl-
- 4,5-Dimethyl-1H-benzimidazole
- 1H-Benzimidazole,4,5-dimethyl- (9CI)
- 4,5-Dimethylbenzimidazole
- 1H-Benzimidazole,4,5-dimethyl-(9CI)
- GRQDMLVPPFIGCI-UHFFFAOYSA-N
- Z1203731927
- 4,5-dimethyl-1H-benzo[d]imidazole
- 4,5-dimethyl-1H-1,3-benzodiazole
- DTXSID10862232
- D95043
- LS-09991
- EN300-120521
- 69557-55-7
- CS-0099737
- MFCD18807626
- 6,7-Dimethyl-1H-benzo[d]imidazole
- AKOS006350928
- SCHEMBL3156088
- 1H-Benzimidazole, 4,5-dimethyl-
- ALBB-028796
- DB-428313
- 4,5-dimethyl-1H-benzimidazole
-
- MDL： MFCD18807626
- Inchi： 1S/C9H10N2/c1-6-3-4-8-9(7(6)2)11-5-10-8/h3-5H,1-2H3,(H,10,11)
- InChI Key： GRQDMLVPPFIGCI-UHFFFAOYSA-N
- SMILES： N1C=NC2=C1C=CC(C)=C2C
Computed Properties
- Exact Mass: 146.0845
- Monoisotopic Mass: 146.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 376.8±11.0 °C at 760 mmHg
- Flash Point: 208.6±5.7 °C
- PSA: 28.68
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4,5-dimethyl-1H-benzimidazole Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,5-dimethyl-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D475793-10mg |
4,5-dimethyl-1H-benzimidazole |
69557-55-7 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D475793-50mg |
4,5-dimethyl-1H-benzimidazole |
69557-55-7 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D475793-100mg |
4,5-dimethyl-1H-benzimidazole |
69557-55-7 | 100mg |
$ 295.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CK621-50mg |
4,5-dimethyl-1H-benzimidazole |
69557-55-7 | 97% | 50mg |
433.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CK621-200mg |
4,5-dimethyl-1H-benzimidazole |
69557-55-7 | 97% | 200mg |
1165.0CNY | 2021-07-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD543502-100mg |
4,5-Dimethyl-1H-benzo[d]imidazole |
69557-55-7 | 97% | 100mg |
￥745.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD543502-250mg |
4,5-Dimethyl-1H-benzo[d]imidazole |
69557-55-7 | 97% | 250mg |
￥1192.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD543502-1g |
4,5-Dimethyl-1H-benzo[d]imidazole |
69557-55-7 | 97% | 1g |
￥3205.0 | 2024-04-17 | |
| abcr | AB417428-500 mg |
4,5-Dimethyl-1H-benzimidazole, 95%; . |
69557-55-7 | 95% | 500MG |
€313.80 | 2023-02-03 | |
| abcr | AB417428-1 g |
4,5-Dimethyl-1H-benzimidazole, 95%; . |
69557-55-7 | 95% | 1g |
€406.00 | 2023-04-24 |
4,5-dimethyl-1H-benzimidazole Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
69557-55-7 (4,5-dimethyl-1H-benzimidazole) Related Products
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